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Compound Profile and History

Picoxystrobin is a methoxyacrylate fungicide belonging to the strobilurin class [1] [2]. These compounds

are derived from naturally occurring antifungal compounds produced by certain wood-rot fungi.

IUPAC Name: (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate
Molecular Formula: C18H16F3NO4

CAS Number: 117428-22-5
Molecular Weight: 367.32 [3]

While a definitive discovery timeline is not available in the search results, key commercial milestones are

known. It was originally discovered by Syngenta (then ICI) and later, in 2006, its global rights were

transferred to DuPont as part of a broader business agreement [4]. It was the fourth strobilurin fungicide to

be marketed [4].

Mode of Action and Biochemical Activity

Picoxystrobin operates through a well-defined biochemical mechanism that disrupts fungal energy

production.

Molecular Target: The fungicide binds to the Qo site (quinone outer pocket) of the cytochrome
bc1 complex (Complex III) in the mitochondrial electron transport chain [5].
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Mechanism: By occupying the Qo site, picoxystrobin blocks the transfer of electrons between

cytochrome b and cytochrome c1. This halts the cycle of ubiquinone reduction and oxidation, which is
essential for cellular respiration.

Cellular Consequence: The inhibition of electron transport prevents the generation of a proton
gradient across the mitochondrial membrane, which is required for ATP synthesis. This leads to a

catastrophic energy failure within the fungal cell, resulting in a loss of pathogenicity and eventual cell
death [1] [2].

The following diagram illustrates this process and the resistance mechanism:
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Diagram 1: Picoxystrobin's fungicidal action and fungal resistance via cytochrome b mutation.
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Resistance Development and Management

Intensive use of QoI fungicides like picoxystrobin exerts high selection pressure on fungal populations,

leading to resistance. The primary mechanism involves point mutations in the mitochondrial gene encoding

the cytochrome b protein [5].

Table 1: Documented Cytochrome b Mutations Conferring Picoxystrobin Resistance

Mutated
Amino Acid

Resistance
Level

Impact on Field Control Pathogen Example

G143S High (RF* >
100)

Control failure. Picoxystrobin provides no
control against these mutants.

Colletotrichum
truncatum [5]

G137R Moderate (RF
< 50)

Reduced efficacy. Control is significantly
lower compared to wild-type isolates.

Colletotrichum
truncatum [5]

Unknown Moderate Reduced efficacy. Resistance occurs
without cytochrome b mutation, suggesting

alternative mechanisms.

Colletotrichum
gloeosporioides [5]

*RF: Resistance Factor

Integrated Resistance Management Strategies:

Mixtures: Use picoxystrobin in combination with fungicides from different chemical classes (e.g.,

fluazinam, difenoconazole, propiconazole) that have different modes of action [5]. Positive cross-
resistance occurs with other QoIs like pyraclostrobin, so rotating within the same class is ineffective

[5].
Application Timing: Follow label recommendations and avoid repetitive, calendar-based

applications.

Analytical Methods and Detection Protocols

Monitoring picoxystrobin levels in environmental and food samples is crucial for safety and resistance

management. Advanced methods offer high sensitivity and specificity.
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Table 2: Analytical Methods for Picoxystrobin Detection

Method Principle
Key Performance
Metrics

Applications &
Notes

Time-Resolved
Fluorescence
Immunochromatography
(TRFICA) [6]

Competitive
immunoassay using a

specific monoclonal
antibody and time-

resolved fluorescent
microspheres.

qLOD: 0.26-3.44
ng/mL (in

vegetables). IC50:
5.29-37.68 ng/mL.

Recovery: 79.8-
105.0% [6].

Rapid, on-site
screening. High

specificity and
sensitivity, suitable

for vegetables like
cucumber, pepper,

and tomato [6].

Flow Injection-
Chemiluminescence (FI-
CL) [7]

Picoxystrobin enhances

chemiluminescence in a
luminol-KMnO₄ system

after ultrasonic treatment.

LOD: 0.27 ng/mL.

Linear Range: 2–
150 ng/mL. RSD:

3.9% (for 20
ng/mL) [7].

A simple, low-cost,

and rapid method
for high-throughput

analysis of water
samples [7].

Liquid Chromatography-
Mass Spectrometry (LC-
MS/MS) [6]

Chromatographic
separation coupled with

tandem mass
spectrometry for

detection.

Considered a
reference method

for its high
accuracy,

sensitivity, and
specificity.

Used for
confirmatory

analysis in complex
matrices. Validates

the results of rapid
screening methods

like TRFICA [6].

Environmental Fate and Biodegradation

Picoxystrobin's environmental persistence and potential ecotoxicity are areas of active research, with

microbial degradation offering a promising remediation pathway.

Primary Degradation Pathway: The bacterium Hyphomicrobium sp. H-9 can utilize picoxystrobin
as a carbon source. It initiates degradation via hydrolysis of the ester bond, leading to the
formation of corresponding SF acids and methanol [8]. This strain can also degrade other strobilurin

fungicides (trifloxystrobin, azoxystrobin, kresoxim-methyl) in a similar manner [8].
Detoxification Mechanism: The degradation products are less toxic. Strain H-9 was shown to

mitigate picoxystrobin-induced oxidative stress and growth inhibition in the microalgae Tetradesmus
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obliquus [8]. It modulates the expression of algal genes involved in photosynthesis, the Calvin cycle,

energy metabolism, and oxidative stress, thereby alleviating toxicity [8].

Research and Development Applications

For researchers, key application areas include:

Novel Formulation Development: Research focuses on improving stability and environmental

profiles of formulations (liquid, granules, powder) [1] [9].
Green Synthesis Pathways: Recent patents describe more efficient and environmentally friendly

synthesis methods that avoid highly toxic reagents like dimethyl sulfate [3].
Ecotoxicity and Risk Assessment: Studies on the impact of residues on non-target organisms (like

zebrafish and microalgae) and the food chain are critical for informing regulatory MRLs (e.g., 0.5
mg/kg in cucumber and pepper in China) [8] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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